Cyclopentanone, 2,5-dicyclopentylidene-
Overview
Description
Cyclopentanone, 2,5-dicyclopentylidene- , also known as 2-pentylidenecyclopentanone , is a cyclic ketone with the chemical formula C10H14O . It features a cyclopentane ring with two cyclopentylidene substituents at positions 2 and 5. This compound has garnered interest due to its applications in fragrances, flavors, and pharmaceuticals .
Synthesis Analysis
The synthesis of 2-pentylidenecyclopentanone involves the aldol condensation of valeraldehyde with cyclopentanone . Various heterogeneous catalysts have been explored for this reaction, including metal-modified oxides such as CeO2–MgO , FeO–MgO , and FeO–CaO . These catalysts exhibit both acid and basic sites, facilitating the cross-condensation of valeraldehyde and cyclopentanone. The highest yield (66%) was achieved using FeO–MgO prepared by deposition precipitation methods .
Molecular Structure Analysis
The molecular structure of 2-pentylidenecyclopentanone consists of a five-membered cyclopentane ring with two cyclopentylidene groups attached at positions 2 and 5. The IUPAC Standard InChI representation is: InChI=1S/C10H14O/c11-10-7-3-6-9(10)8-4-1-2-5-8/h1-7H2 .
Chemical Reactions Analysis
Apart from the aldol condensation leading to its formation, 2-pentylidenecyclopentanone may undergo other reactions relevant to aldol condensation. These include self-condensation of cyclopentanone and valeraldehyde .
properties
CAS RN |
5682-82-6 |
|---|---|
Product Name |
Cyclopentanone, 2,5-dicyclopentylidene- |
Molecular Formula |
C15H20O |
Molecular Weight |
216.32 g/mol |
IUPAC Name |
2,5-di(cyclopentylidene)cyclopentan-1-one |
InChI |
InChI=1S/C15H20O/c16-15-13(11-5-1-2-6-11)9-10-14(15)12-7-3-4-8-12/h1-10H2 |
InChI Key |
JGQLYIJWTIOPQK-UHFFFAOYSA-N |
SMILES |
C1CCC(=C2CCC(=C3CCCC3)C2=O)C1 |
Canonical SMILES |
C1CCC(=C2CCC(=C3CCCC3)C2=O)C1 |
Other CAS RN |
5682-82-6 |
Origin of Product |
United States |
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